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Compound of Interest

Compound Name: Sec-butyl isopropyl ether

Cat. No.: B101348

Introduction

Sec-butyl isopropyl ether (IUPAC name: 2-propan-2-yloxybutane) is an organic compound
belonging to the ether class.[1] Ethers are characterized by an oxygen atom connected to two
alkyl or aryl groups.[2] In this specific molecule, the oxygen atom is bonded to a sec-butyl
group and an isopropyl group.[1] With the molecular formula C7H160, it has a molecular
weight of approximately 116.21 g/mol .[1][3] This ether is utilized in organic synthesis and can
serve as a solvent, valued for its favorable properties and relatively low toxicity.[1] This guide
provides an in-depth look at its chemical properties, synthesis, reactivity, and the experimental
protocols used to determine its characteristics.

Core Chemical and Physical Properties

The fundamental properties of sec-butyl isopropyl ether are summarized below. Data for
closely related isomers are included for comparison where specific data for sec-butyl
isopropyl ether is not readily available.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b101348?utm_src=pdf-interest
https://www.benchchem.com/product/b101348?utm_src=pdf-body
https://www.smolecule.com/products/s1518714
https://www.solubilityofthings.com/ethers-structure-properties-and-reactions
https://www.smolecule.com/products/s1518714
https://www.smolecule.com/products/s1518714
https://webbook.nist.gov/cgi/inchi?ID=C18641811&Mask=4
https://www.smolecule.com/products/s1518714
https://www.benchchem.com/product/b101348?utm_src=pdf-body
https://www.benchchem.com/product/b101348?utm_src=pdf-body
https://www.benchchem.com/product/b101348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Notes
IUPAC Name 2-propan-2-yloxybutane[1]
Isopropyl sec-butyl ether, 2-
Synonyms
Isopropoxybutane[4]
CAS Number 18641-81-1[1][3]
Molecular Formula C7H160[1][3]
Molecular Weight 116.20 g/mol [3][4]
N ) Data for the related di-sec-
Boiling Point 100 °C[5] )
butyl ether is 121 °C
For comparison, di-sec-butyl
Melting Point Data not available ether has a melting point of
-100 °C
For comparison, di-sec-butyl
Density Data not available ether has a density of 0.759
g/lcm3 at 25 °C
Canonical SMILES CCc(o)oc(O)Cl1I4]
QHILNXCHSKDYHR-
InChl Key

UHFFFAOYSA-N[1][3]

Synthesis and Reactivity
Synthesis Pathways

The synthesis of sec-butyl isopropyl ether can be achieved through several established
methods in organic chemistry.

o Williamson Ether Synthesis: This is a widely used and versatile method for preparing both
symmetrical and unsymmetrical ethers.[2] The synthesis involves the reaction of an alkoxide
with a primary alkyl halide via an SN2 mechanism.[6][7] For sec-butyl isopropyl ether, this
could involve the reaction of sodium isopropoxide with 2-bromobutane, or sodium sec-
butoxide with 2-bromopropane. However, since SN2 reactions are most effective with less
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sterically hindered substrates, the latter combination is generally preferred to minimize the
competing elimination reaction.[7]

Reactants

(Sodium sec-butoxide) Products

SN2 Reaction
(sec-Butyl Isopropyl EtheD (Sodium Bromide)
(Z-Bromopropane)/

Click to download full resolution via product page
Caption: Williamson Ether Synthesis for sec-butyl isopropyl ether.

o Alkoxymercuration-Demercuration: This is another method to prepare ethers.[7] It involves
the reaction of an alkene with an alcohol in the presence of a mercury salt, such as
mercury(ll) acetate. The resulting organomercury intermediate is then reduced with sodium
borohydride. To synthesize sec-butyl isopropyl ether, one could use butene and
isopropanol or propene and sec-butanol.[8] This reaction follows Markovnikov's rule for the
addition of the alcohol to the alkene.[7]

Key Chemical Reactions

Ethers are generally stable and unreactive compounds.[9] However, they can undergo specific
reactions under certain conditions.

o Ether Cleavage: The carbon-oxygen bond in ethers can be cleaved under harsh conditions,
typically with strong acids like hydrobromic acid (HBr) or hydroiodic acid (HI) at high
temperatures.[1][9] For an unsymmetrical ether like sec-butyl isopropyl ether, the reaction
with HBr will yield a mixture of sec-butyl bromide, isopropanol, isopropyl bromide, and sec-
butanol.[1][9][10] The cleavage mechanism can proceed via either an SN1 or SN2 pathway
depending on the structure of the alkyl groups.[11]
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o Peroxide Formation: Like many ethers, sec-butyl isopropyl ether can react with
atmospheric oxygen over time, especially when exposed to light, to form unstable and
potentially explosive peroxides.[2][12] This is a critical safety consideration for the storage
and handling of ethers.

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of chemical properties. The
following sections outline standard laboratory procedures for measuring boiling point and
solubility.

Protocol 1: Boiling Point Determination (Thiele Tube
Method)

This method is suitable for small sample volumes and provides an accurate boiling point
measurement.[13]

Apparatus:

e Thiele tube

e Thermometer

o Small test tube (e.g., 10 x 75 mm)

e Capillary tube (sealed at one end)

* Rubber band or wire for attachment

e Heat source (Bunsen burner or heating mantle)

e Mineral oll

Procedure:

e Add 0.5 mL of sec-butyl isopropyl ether to the small test tube.

o Place the capillary tube into the test tube with the open end down.
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» Attach the test tube to the thermometer using a small rubber band, ensuring the sample is
level with the thermometer bulb.[13]

e Place the thermometer and sample assembly into the Thiele tube, which should be filled with
mineral oil to just above the side-arm.[13]

e Gently heat the side-arm of the Thiele tube with a low flame or heating mantle.[13] This
design allows for even heat distribution via convection currents in the oil.

» Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube.[13]

e Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[13]

e Record the barometric pressure, as boiling point is pressure-dependent.

Protocol 2: Solubility Determination

This protocol provides a systematic approach to classifying a compound's solubility in various
solvents.[14][15]

Apparatus and Reagents:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Solvents: Deionized water, diethyl ether, 5% ag. NaOH, 5% aq. NaHCO3, 5% aq. HCI

Procedure:

o Water Solubility:
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o Place approximately 25 mg (or 0.05 mL) of sec-butyl isopropyl ether into a small test
tube.

o Add 0.75 mL of deionized water in small portions, shaking vigorously after each addition.
[14]

o Observe if the compound dissolves completely. Ethers with more than five carbon atoms
are generally insoluble or sparingly soluble in water.[14]

o Ether Solubility:

o If the compound is water-soluble, proceed to test its solubility in diethyl ether using the
same proportions (25 mg of compound to 0.75 mL of ether).[14]

e Acid/Base Solubility:

o If the compound is insoluble in water, test its solubility in 5% NaOH, 5% NaHCO3, and 5%
HCI sequentially in separate test tubes.

o Add 0.75 mL of the respective aqueous solution to 25 mg of the ether.

o Shake vigorously and observe for dissolution. A change in solubility in acidic or basic
solutions indicates the presence of acidic or basic functional groups.[15] For a neutral
compound like an ether, no significant solubility in these aqueous solutions is expected.
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Caption: Logical workflow for determining the solubility class of an ether.

Safety Information

While a specific, comprehensive safety data sheet (SDS) for sec-butyl isopropyl ether is not
widely available, data from similar ethers like di-sec-butyl ether and diisopropyl ether can
provide guidance on safe handling.[4]

» Flammability: Ethers are typically flammable liquids. Di-sec-butyl ether is classified as a
Flammable Liquid (Category 3) and has a flash point of 25.6 °C.[16][17] It is crucial to keep
sec-butyl isopropyl ether away from heat, sparks, open flames, and other ignition sources.
[12][17]
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» Peroxide Formation: As mentioned, ethers can form explosive peroxides upon storage and
exposure to air and light.[12] Containers should be dated upon opening and tested for
peroxides before use, especially before distillation.

o Health Hazards: Inhalation of ether vapors may cause drowsiness, dizziness, or respiratory
irritation.[18][19] Prolonged skin contact may lead to irritation.[18] All handling should be
performed in a well-ventilated fume hood, and appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, should be worn.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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